Cas no 2138182-84-8 (2-methyl-3,3-dipropyl-1lambda6,2-thiazolidine-1,1,4-trione)

• Product Name: 2-methyl-3,3-dipropyl-1lambda6,2-thiazolidine-1,1,4-trione
• CAS No: 2138182-84-8
• MF: C₁₀H₁₉NO₃S
• MW: 233.327761888504
• CID: 6205249
• PubChem ID: 165485419
• Update Time: 2025-07-01

2-methyl-3,3-dipropyl-1lambda6,2-thiazolidine-1,1,4-trione Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3,3-dipropyl-1lambda6,2-thiazolidine-1,1,4-trione
• EN300-1122850
• 2138182-84-8

• Inchi： 1S/C10H19NO3S/c1-4-6-10(7-5-2)9(12)8-15(13,14)11(10)3/h4-8H2,1-3H3
• InChI Key： MPUIZRVLOBKVQT-UHFFFAOYSA-N
• SMILES： S1(CC(C(CCC)(CCC)N1C)=O)(=O)=O

Computed Properties

• Exact Mass: 233.10856464g/mol
• Monoisotopic Mass: 233.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.8Ų

Additional information on 2-methyl-3,3-dipropyl-1lambda6,2-thiazolidine-1,1,4-trione

Compound CAS No 2138182-84-8: 2-Methyl-3,3-Dipropyl-1λ6,2-Thiazolidine-1,1,4-Trione

The compound with CAS No 2138182-84-8, commonly referred to as 2-methyl-3,3-dipropyl-1λ6,2-thiazolidine-1,1,4-trione, is a significant molecule in the field of organic chemistry. This compound belongs to the class of thiazolidine triones, which have garnered considerable attention due to their unique structural properties and potential applications in various industries. The name itself is a testament to its complex structure: the "thiazolidine" portion indicates a five-membered ring containing sulfur and nitrogen atoms, while the "trione" suffix highlights the presence of three ketone groups within the molecule.

The synthesis of this compound involves a series of carefully controlled reactions that ensure the formation of its distinctive structure. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production process. These advancements not only improve efficiency but also pave the way for large-scale manufacturing.

One of the most intriguing aspects of this compound is its versatility in different chemical environments. The presence of multiple functional groups allows it to participate in a wide range of reactions, making it a valuable building block in organic synthesis. For example, its thiazolidine ring can undergo nucleophilic substitutions or additions, while the ketone groups can engage in condensation reactions or serve as electrophilic sites for further modification.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been investigated as a potential precursor for bioactive molecules with therapeutic properties. Its ability to form stable complexes with metal ions has also led to its exploration in coordination chemistry and catalysis. Additionally, recent studies have highlighted its potential as a stabilizer in polymer systems due to its ability to form hydrogen bonds and enhance material properties.

The structural uniqueness of this compound also makes it an interesting subject for theoretical studies. Computational chemists have employed advanced quantum mechanical methods to analyze its electronic structure and reactivity patterns. These studies have provided valuable insights into its bonding characteristics and reaction mechanisms, further enhancing our understanding of this molecule.

In conclusion, CAS No 2138182-84-8 represents a fascinating example of how complex organic molecules can offer diverse functionalities and applications across various scientific disciplines. As research continues to uncover new aspects of its chemistry and utility, this compound is poised to play an increasingly important role in both academic and industrial settings.